Cas no 1806842-85-2 (Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806842-85-2
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4857906
• Update Time: 2025-06-08

Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-8-10(11(13)14)7(15)3-6(5-12)16-8/h3,11H,2,4-5H2,1H3,(H2,15,16)
• InChI Key： YSFNUSUFVJMAJG-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)C(CC(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate

Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806842-85-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806842-85-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate is characterized by a pyridine ring substituted with an amino group at the 4-position, a chloromethyl group at the 6-position, and a difluoromethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate has demonstrated significant anti-cancer activity in preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings suggest that Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate could be a potential lead compound for the development of new anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer properties, Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate has also shown promise in the treatment of viral infections. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings open up new avenues for the development of antiviral therapies using this compound.

The pharmacokinetic properties of Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate have also been investigated. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent.

To further explore the therapeutic potential of Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to refine the molecule's structure to achieve better binding affinity and reduced off-target effects.

In conclusion, Ethyl 4-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806842-85-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.